Cas no 80941-50-0 (Mycobactin B)

• Product name: Mycobactin B
• CAS No: 80941-50-0
• MF: C₄₅H₇₁N₅O₁₀
• MW: 842.073
• CID: 2064540

Mycobactin B Chemical and Physical Properties

Names and Identifiers

• Mycobactin B
• Mycobactin J1

• Inchi： InChI=1S/C45H71N5O10/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-28-39(52)49(57)29-22-21-26-36(47-42(54)37-31-59-43(48-37)34-24-18-19-27-38(34)51)45(56)60-40(32(2)3)33(4)41(53)46-35-25-20-23-30-50(58)44(35)55/h17-19,24,27-28,32-33,35-37,40,51,57-58H,5-16,20-23,25-26,29-31H2,1-4H3,(H,46,53)(H,47,54)
• InChI Key： QODOAEISEUVGCQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC\C=C/C(=O)N(O)CCCCC(NC(=O)C1COC(=N1)c1ccccc1O)C(=O)OC(C(C)C)C(C)C(=O)NC1CCCCN(O)C1=O |c:30|

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 60
• XLogP3: 8.564